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Compound of Interest

Compound Name: 3-Isocyanatopyridine

Cat. No.: B091239

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling
precautions necessary for 3-Isocyanatopyridine (CAS No. 15268-31-2). Due to its hazardous
properties, strict adherence to these guidelines is essential to ensure a safe laboratory
environment. This document synthesizes information from safety data sheets and chemical
databases to provide a core resource for professionals working with this compound.

Hazard Identification and Classification

3-Isocyanatopyridine is classified as a hazardous chemical.[1] The primary routes of
exposure include inhalation, skin contact, and eye contact. The compound is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed[2]
] S H315: Causes skin irritation[1]
Skin corrosion/irritation 2 2]
Serious eye damage/eye oA/ 2 H319: Causes serious eye
irritation irritation[1][2]
Specific target organ toxicity ]
] ) H335: May cause respiratory
(single exposure); Respiratory 3 o
o irritation[1][2][3]
tract irritation
H312: Harmful in contact with
Acute toxicity, Dermal 4 skin (Reported by a minority of
notifiers)[2]
H332: Harmful if inhaled
Acute toxicity, Inhalation 4 (Reported by a minority of

notifiers)[2]

Signal Word: Warning[1]

Hazard Statements:

e Harmful if swallowed.[1]

e Causes skin irritation.[1]

o Causes serious eye irritation.[1]

o May cause respiratory irritation.[1]

« ltis also identified as a lachrymator.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-lIsocyanatopyridine is provided

below.
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Property

Value

Molecular Formula

CeHaN20

Molecular Weight

120.11 g/mol [2]

Appearance

Light yellow solid

Melting Point/Range

47-51°C/116.6 - 123.8 °F

Boiling Point/Range

201 °C/393.8 °F @ 760 mmHg

Flash Point

84 °C / 183.2 °F[4]

Vapor Pressure

0.296 mmHg @ 25 °C

Specific Gravity

1.159

Exposure Controls and Personal Protective

Equipment (PPE)

Engineering controls and personal protective equipment are critical for minimizing exposure.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5]

e Showers and eyewash stations must be readily available.[1]

Personal Protective Equipment: A comprehensive PPE strategy is the first line of defense.[5]
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PPE Type Specification

Wear safety glasses with side shields or

Eye/Face Protection
goggles.[1]

Gloves: Wear protective, chemical-resistant
) ] gloves (e.g., nitrile or butyl rubber).[6] Body:
Skin Protection ) )
Wear a protective lab coat or disposable

coveralls.[5]

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA-approved
Respiratory Protection respirator should be worn.[1] For high

concentrations, a positive-pressure supplied-air

respirator may be required.[1][6]

Footwear Closed-toe shoes are mandatory.[5]

Safe Handling and Storage

Handling:

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the work area.[1][7]

Avoid breathing dust, fumes, or vapors.[1][4]

Handle only in a well-ventilated area or outdoors.[1][4]

Avoid contact with skin and eyes.[3]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

o Store at 4°C for long-term stability.[1]

o Store locked up.[1][8]
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e Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid
chlorides.[1][8]

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route First Aid Protocol

Move the affected person to fresh air
immediately.[1][5] If breathing is difficult,

Inhalation administer oxygen. If not breathing, give artificial
respiration.[1] Seek immediate medical
attention.[5][9]

Immediately remove contaminated clothing.[5]
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes.[5][9] Seek medical

attention if irritation persists.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3][5] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[5]

Do not induce vomiting. Never give anything by
) mouth to an unconscious person.[1] Clean
Ingestion ) )
mouth with water and call a poison center or

doctor if you feel unwell.[1][4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:
o Suitable Extinguishing Media: Use extinguishing measures appropriate for the local

circumstances and surrounding environment, such as water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide.[1][7]
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e Hazardous Combustion Products: Carbon oxides and Nitrogen oxides (NOx).[1]
Accidental Release:

o Evacuate the area and ensure adequate ventilation.[5]

o Wear full personal protective equipment, including respiratory protection.[5]

o Prevent further leakage or spillage if safe to do so.[1]

e For solid spills, cover with a plastic sheet to minimize spreading.[1] Take up mechanically
and place in appropriate containers for disposal.[1] Avoid creating dust.[1]

» For liquid spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
collect for disposal in a designated hazardous waste container.[5][10]

o Clean the contaminated surface thoroughly.[1]

Toxicological and Ecological Information

e Acute Toxicity: Harmful if swallowed.[2] Data on dermal and inhalation toxicity are limited but
suggest potential harm.[2] No specific LD50 or LC50 data is readily available in the provided
search results.

 Stability: The chemical is stable under recommended storage conditions.[1]

» Reactivity: No hazardous reactions are expected under normal processing.[1] However, it is
incompatible with strong oxidizing agents and strong acids.[1]

o Ecotoxicity: May cause long-lasting harmful effects to aquatic life.[1]

Diagrams
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Caption: Workflow for Safely Handling 3-Isocyanatopyridine.
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Caption: First Aid Response Logic for 3-Isocyanatopyridine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of 3-Isocyanatopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091239#3-isocyanatopyridine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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